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Compound of Interest

Compound Name:
3,5-Dimethylbenzylmagnesium

bromide

Cat. No.: B038184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of 3,5-
Dimethylbenzylmagnesium bromide, a crucial Grignard reagent in organic synthesis. This

document outlines the fundamental chemical properties, a detailed synthesis protocol, and the

spectroscopic data essential for its characterization.

Chemical Identity and Properties
3,5-Dimethylbenzylmagnesium bromide is an organomagnesium halide, commonly known

as a Grignard reagent. Its reactivity makes it a valuable tool for forming carbon-carbon bonds in

the synthesis of more complex molecules. The fundamental properties of this compound are

summarized below.
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Property Value Source

Molecular Formula C₉H₁₁BrMg PubChem[1]

IUPAC Name
magnesium;1-methanidyl-3,5-

dimethylbenzene;bromide
PubChem[1]

Molecular Weight 223.39 g/mol PubChem[1]

Canonical SMILES
CC1=CC(=CC(=C1)[CH2-])C.

[Mg+2].[Br-]
PubChem[1]

InChI Key
MJBZRWFVJIASKJ-

UHFFFAOYSA-M
PubChem[1]

CAS Number 111823-36-0 ChemicalBook[2]

Synthesis Protocol
The synthesis of 3,5-Dimethylbenzylmagnesium bromide follows the general procedure for

the preparation of Grignard reagents from an organohalide and magnesium metal in an

ethereal solvent.

Experimental Protocol: Synthesis of 3,5-Dimethylbenzylmagnesium Bromide

Materials:

3,5-Dimethylbenzyl bromide (C₉H₁₁Br)

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

Iodine crystal (as an initiator)

Anhydrous reaction vessel (e.g., a three-necked flask) equipped with a reflux condenser,

dropping funnel, and nitrogen inlet.

Procedure:
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Preparation: All glassware must be thoroughly dried in an oven to remove any traces of

water. The magnesium turnings are placed in the reaction flask.

Initiation: A single crystal of iodine is added to the magnesium turnings. The flask is gently

warmed under a nitrogen atmosphere until the violet vapor of iodine is observed. This helps

to activate the magnesium surface.

Reagent Addition: A solution of 3,5-Dimethylbenzyl bromide in the anhydrous ethereal

solvent is added dropwise from the dropping funnel to the magnesium turnings.

Reaction: The reaction is typically initiated with gentle warming. Once the reaction starts, it is

often exothermic and may require cooling to maintain a steady reflux. The reaction mixture

will turn cloudy and grey, indicating the formation of the Grignard reagent.

Completion: After the addition of the alkyl halide is complete, the reaction mixture is typically

refluxed for a period to ensure complete conversion. The resulting solution of 3,5-
Dimethylbenzylmagnesium bromide is then used in subsequent synthetic steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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